Cas no 6959-81-5 (5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-)

• Product Name: 5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-
• CAS No: 6959-81-5
• MF: C₅H₈ClN₅
• MW: 173.603518486023
• CID: 512671
• PubChem ID: 250271
• Update Time: 2025-04-19

5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-
• (4-chloro-6-hydrazino-pyrimidin-5-yl)-methyl-amine
• 6-Chlor-4-hydrazino-5-methylamino-pyrimidin
• 6959-81-5
• AKOS006335542
• NSC69493
• DTXSID30989672
• 4-chloro-6-hydrazinyl-n-methylpyrimidin-5-amine
• NSC-69493

• Inchi： 1S/C5H8ClN5/c1-8-3-4(6)9-2-10-5(3)11-7/h2,8H,7H2,1H3,(H,9,10,11)
• InChI Key： IKKCHQUTAMWIHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NN)NC

Computed Properties

• Exact Mass: 173.04700
• Monoisotopic Mass: 173.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 79.09000
• LogP: 0.65250